Cas no 2649066-17-9 (1-(1,1-difluoroethyl)-1-isocyanatocyclopropane)

• Product Name: 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane
• CAS No: 2649066-17-9
• MF: C₆H₇F₂NO
• MW: 147.122688531876
• CID: 6447404
• PubChem ID: 84762981
• Update Time: 2025-06-10

1-(1,1-difluoroethyl)-1-isocyanatocyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane
• 2649066-17-9
• EN300-1930628

• Inchi： 1S/C6H7F2NO/c1-5(7,8)6(2-3-6)9-4-10/h2-3H2,1H3
• InChI Key： CKOFXPDZOGZRGK-UHFFFAOYSA-N
• SMILES： FC(C)(C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 147.04957017g/mol
• Monoisotopic Mass: 147.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane

1-(1,1-difluoroethyl)-1-isocyanatocyclopropane: A Comprehensive Overview

1-(1,1-difluoroethyl)-1-isocyanatocyclopropane, with the CAS number 2649066-17-9, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its difluoroethyl and isocyanatocyclopropane functionalities, which confer it with distinct properties that make it a valuable candidate for further research and development.

The difluoroethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive moiety in drug design. The presence of this group can significantly influence the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. In the context of 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane, this functionality may contribute to improved bioavailability and reduced susceptibility to metabolic degradation.

The isocyanatocyclopropane moiety, on the other hand, is a reactive functional group that can participate in a variety of chemical reactions. Isocyanates are well-known for their reactivity with nucleophiles such as amines and alcohols, leading to the formation of ureas and urethanes, respectively. This reactivity makes 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane a versatile building block for the synthesis of complex molecules with diverse applications.

In the pharmaceutical industry, compounds containing isocyanate groups have been explored for their potential as intermediates in the synthesis of drugs with various therapeutic effects. For instance, recent studies have shown that certain isocyanate derivatives exhibit potent anti-inflammatory and anti-cancer activities. The combination of the difluoroethyl and isocyanatocyclopropane functionalities in 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane may offer new opportunities for developing drugs with enhanced efficacy and safety profiles.

Beyond pharmaceutical applications, 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane has also shown promise in materials science. The unique chemical structure of this compound can be leveraged to create novel polymers and coatings with improved mechanical properties and chemical resistance. For example, researchers have demonstrated that incorporating isocyanate-functionalized monomers into polymer networks can enhance their thermal stability and mechanical strength. The presence of the difluoroethyl group can further enhance these properties by increasing the hydrophobicity and reducing water absorption.

In addition to its potential applications in pharmaceuticals and materials science, 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane has been studied for its role in organic synthesis. The reactivity of the isocyanate group allows it to serve as a key intermediate in the synthesis of a wide range of organic compounds. Recent advancements in synthetic methodologies have enabled more efficient and selective transformations involving isocyanates, making compounds like 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane increasingly valuable in synthetic chemistry.

The synthesis of 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane typically involves several steps, including the formation of the difluoroethyl group and the introduction of the isocyanate functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 2-fluoropropene with a suitable fluorinating agent followed by treatment with an isocyanating reagent. The choice of synthetic method can significantly impact the yield and purity of the final product.

To ensure the safe handling and use of 1-(1,1-difluoroethyl)-1-isocyanatocyclopropane strong>, it is essential to follow established guidelines for working with reactive chemicals. Isocyanates are known to be sensitizers and can cause respiratory issues if not handled properly. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound, and all reactions should be conducted under well-ventilated conditions.

In conclusion, 2649066---9 2649066---9 2649066---9 2649066---9 2649066---9 2649066---9 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2649066--isocyanocyclopropane (CAS No. 2777777-< span style="font-weight: bold;"> span >) represents a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure combines the benefits of both the difluoroethyl and isocyanocyclopropane functionalities, making it an attractive candidate for further research and development. p >